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Compound of Interest

5-(2-Bromoethyl)-2,3-
Compound Name:
dihydrobenzofuran

Cat. No.: B022562

For laboratory professionals engaged in research and development, the safe handling and
disposal of chemical reagents are paramount. This guide provides detailed, procedural
instructions for the proper disposal of 5-(2-Bromoethyl)-2,3-dihydrobenzofuran (CAS No.
127264-14-6), a halogenated organic compound. Adherence to these protocols is critical for
ensuring personnel safety and regulatory compliance.

Immediate Safety and Handling Precautions

5-(2-Bromoethyl)-2,3-dihydrobenzofuran is classified with the following hazard statements:
H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause
respiratory irritation)[1]. Therefore, appropriate personal protective equipment (PPE), including
chemical-resistant gloves, safety goggles, and a lab coat, must be worn at all times. All
handling of this compound should be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.

Quantitative Data for Disposal and Safety

The following table summarizes key data pertinent to the safe handling and disposal of 5-(2-
Bromoethyl)-2,3-dihydrobenzofuran.
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Parameter Value/lnstruction Source
GHS Hazard Statements H315, H319, H335 [1]
GHS Precautionary Statement

_ P501 [1]
(Disposal)
Waste Classification Halogenated Organic Waste [2]

Non-halogenated organic
) solvents, acids, bases,
Incompatible Waste Streams o ) [2][31[4]
oxidizing agents, reducing

agents, heavy metals

Chemically compatible, sealed
Recommended Waste )
_ container (e.g., polyethylene [3]
Container ]
carboy) with a screw cap.

) ) Consult institutional guidelines
Maximum Satellite ,
) ) (typically 6-12 months for [1]
Accumulation Time ) i )
partially filled containers).

Step-by-Step Disposal Protocol

The primary method for the disposal of halogenated organic compounds like 5-(2-
Bromoethyl)-2,3-dihydrobenzofuran is through controlled incineration by a licensed
hazardous waste disposal facility[2]. Direct disposal into sanitary sewer systems is strictly
prohibited[5].

1. Waste Segregation:

Designate a specific waste container for "Halogenated Organic Waste."[2][6]

Crucially, do not mix 5-(2-Bromoethyl)-2,3-dihydrobenzofuran waste with non-halogenated
organic solvents, agueous waste, or other incompatible chemical waste streams[2][3].

2. Container Selection and Labeling:

Use a clean, dry, and chemically compatible container with a secure, tight-fitting lid.
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Clearly label the container with the words "Hazardous Waste" and the full chemical name: "5-
(2-Bromoethyl)-2,3-dihydrobenzofuran."[3]

If other halogenated solvents are added to the same container, list all constituents and their
approximate percentages on the label[4].

. Waste Accumulation and Storage:

Collect all materials contaminated with 5-(2-Bromoethyl)-2,3-dihydrobenzofuran, including
residual amounts of the solid, contaminated consumables (e.g., pipette tips, weighing paper),
and solutions, in the designated halogenated waste container.

Keep the waste container sealed at all times, except when adding waste[6].

Store the container in a designated satellite accumulation area within the laboratory,
ensuring it is in a well-ventilated location and has secondary containment to prevent spills.

. Arranging for Disposal:

Once the container is full or reaches the institutional time limit for storage, contact your
institution's Environmental Health and Safety (EHS) department to arrange for pickup and
disposal[5].

Follow all institutional procedures for waste manifest documentation and scheduling.

. Decontamination of Empty Containers:

Empty containers that previously held 5-(2-Bromoethyl)-2,3-dihydrobenzofuran must be
decontaminated before being disposed of as non-hazardous waste.

Triple Rinse Procedure:

o Rinse the container three times with a suitable solvent (e.g., acetone or methanol) that can
dissolve the compound.

o Collect the rinsate (the solvent used for rinsing) and add it to the designated "Halogenated
Organic Waste" container[5][7].
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o Once decontaminated, deface the original label on the container and dispose of it
according to your institution's guidelines for non-hazardous laboratory glassware or

plasticware[5].
6. Spill Management:
 In the event of a small spill, ensure the area is well-ventilated and wear appropriate PPE.
e Absorb the spill with an inert material (e.g., vermiculite or sand).

o Collect the contaminated absorbent material into a sealed container, label it as "Hazardous
Waste" with the chemical name, and dispose of it along with other halogenated waste[3][8].

o For large spills, evacuate the area and contact your institution's emergency response team

immediately[8].

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 5-(2-
Bromoethyl)-2,3-dihydrobenzofuran and associated waste in a laboratory setting.
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Caption: Disposal workflow for 5-(2-Bromoethyl)-2,3-dihydrobenzofuran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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